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Compound of Interest

Compound Name: DK-139

Cat. No.: B607137 Get Quote

An In-depth Technical Guide on 2-hydroxy-
3',5,5'-trimethoxychalcone
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 2-hydroxy-3',5,5'-trimethoxychalcone, a synthetic chalcone derivative

also known as DK-139. This document details its chemical structure, physical characteristics,

and spectral data. Furthermore, it outlines a detailed experimental protocol for its synthesis and

purification. A significant portion of this guide is dedicated to its biological activities, with a

particular focus on its pro-apoptotic effects in cancer cells through the induction of reactive

oxygen species (ROS)-mediated DNA damage and the endoplasmic reticulum (ER) stress-

induced Unfolded Protein Response (UPR) pathway. The relevant signaling pathways and

experimental workflows are visually represented using diagrams generated with Graphviz (DOT

language).

Chemical and Physical Properties
2-hydroxy-3',5,5'-trimethoxychalcone is a member of the chalcone family, which are precursors

to flavonoids and are known for their diverse biological activities. Its chemical structure consists

of two aromatic rings joined by a three-carbon α,β-unsaturated carbonyl system.
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Table 1: Physical and Chemical Properties of 2-hydroxy-3',5,5'-trimethoxychalcone

Property Value

IUPAC Name
(E)-1-(2-hydroxy-5-methoxyphenyl)-3-(3,5-

dimethoxyphenyl)prop-2-en-1-one

Synonyms DK-139

Molecular Formula C₁₈H₁₈O₅

Molecular Weight 314.33 g/mol

Appearance Yellow solid

Melting Point 118-120 °C

Solubility
Soluble in DMSO, ethanol, and other organic

solvents.

Spectral Data
The structural characterization of 2-hydroxy-3',5,5'-trimethoxychalcone is confirmed through

various spectroscopic techniques.

Table 2: Spectral Data of 2-hydroxy-3',5,5'-trimethoxychalcone
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Technique Data

¹H NMR

δ (ppm): 12.8 (s, 1H, -OH), 7.8 (d, J=15.5 Hz,

1H), 7.6 (d, J=15.5 Hz, 1H), 7.3 (d, J=3.0 Hz,

1H), 7.1 (dd, J=9.0, 3.0 Hz, 1H), 6.9 (d, J=9.0

Hz, 1H), 6.8 (s, 2H), 6.5 (s, 1H), 3.9 (s, 3H, -

OCH₃), 3.8 (s, 6H, -OCH₃)

¹³C NMR

δ (ppm): 192.5, 163.0, 161.0, 156.5, 145.0,

137.0, 129.5, 123.0, 122.5, 118.0, 115.0, 114.0,

106.0, 103.0, 56.0, 55.5

FTIR (cm⁻¹)
3450 (-OH), 1640 (C=O), 1600, 1580, 1490

(C=C aromatic), 1250, 1150, 1050 (C-O)

Mass Spec (m/z) 314 [M]⁺, 299, 177, 151

Experimental Protocols
Synthesis of 2-hydroxy-3',5,5'-trimethoxychalcone
(Claisen-Schmidt Condensation)
This protocol describes the synthesis of 2-hydroxy-3',5,5'-trimethoxychalcone via a base-

catalyzed Claisen-Schmidt condensation.

Materials:

2-hydroxy-5-methoxyacetophenone

3,5-dimethoxybenzaldehyde

Ethanol

Potassium hydroxide (KOH)

Hydrochloric acid (HCl)

Distilled water
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Ice

Procedure:

In a round-bottom flask, dissolve 2-hydroxy-5-methoxyacetophenone (1 equivalent) and 3,5-

dimethoxybenzaldehyde (1 equivalent) in ethanol.

Cool the mixture in an ice bath.

Slowly add a solution of potassium hydroxide in ethanol to the cooled mixture with constant

stirring.

Allow the reaction mixture to stir at room temperature for 24-48 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

After completion, pour the reaction mixture into a beaker of crushed ice and acidify with

dilute HCl until the solution becomes cloudy.

The precipitated yellow solid is collected by vacuum filtration and washed with cold water

until the filtrate is neutral.

The crude product is dried and then purified by recrystallization from ethanol to yield pure 2-

hydroxy-3',5,5'-trimethoxychalcone.
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Synthesis Workflow

2-hydroxy-5-methoxyacetophenone +
3,5-dimethoxybenzaldehyde

Dissolve in Ethanol

Add KOH in Ethanol (Ice Bath)

Stir at Room Temperature (24-48h)

Pour into Ice/HCl

Vacuum Filtration

Recrystallization from Ethanol

Pure 2-hydroxy-3',5,5'-trimethoxychalcone

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-hydroxy-3',5,5'-trimethoxychalcone.
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Biological Activity and Signaling Pathways
2-hydroxy-3',5,5'-trimethoxychalcone (DK-139) has been shown to exhibit significant anti-tumor

properties, primarily through the induction of apoptosis in cancer cells. Two key signaling

pathways have been identified to be activated by this compound.

ROS-Mediated DNA Damage and Apoptosis
DK-139 induces the production of reactive oxygen species (ROS) within cancer cells.[1] This

increase in ROS leads to oxidative stress and subsequent DNA damage. The DNA damage

response is characterized by the phosphorylation of histone H2AX (γ-H2AX).[1] This cascade

ultimately activates a series of caspases, including caspase-2, -9, and -7, leading to the

execution of apoptosis.[1]
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ROS-Mediated Apoptosis Pathway of DK-139
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UPR-Mediated Apoptosis Pathway of DK-139
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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